Cas no 1383788-35-9 ((1,3,4-Oxadiazol-2-yl)methanamine hydrochloride)
(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride
- 1,3,4-Oxadiazol-2-ylmethanamine hydrochloride
- (1,3,4-oxadiazol-2-yl)methanamine HCl
- AX8224754
- (1,3,4-Oxadiazol-2-yl);methanamine hydrochloride
- (1,3,4-OXADIAZOL-2-YL)METHYLAMINE HYDROCHLORIDE
-
- Inchi: 1S/C3H5N3O.ClH/c4-1-3-6-5-2-7-3;/h2H,1,4H2;1H
- InChI Key: SLIYFCZLOJQKMZ-UHFFFAOYSA-N
- SMILES: Cl.O1C=NN=C1CN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 58.1
- Topological Polar Surface Area: 64.9
(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449038791-1g |
(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride |
1383788-35-9 | 95% | 1g |
2,814.00 USD | 2021-06-15 | |
| Alichem | A449038791-5g |
(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride |
1383788-35-9 | 95% | 5g |
6,633.00 USD | 2021-06-15 | |
| Apollo Scientific | OR480234-100mg |
1,3,4-Oxadiazol-2-ylmethanamine hydrochloride |
1383788-35-9 | 95% | 100mg |
£445.00 | 2024-08-03 | |
| Apollo Scientific | OR480234-250mg |
1,3,4-Oxadiazol-2-ylmethanamine hydrochloride |
1383788-35-9 | 95% | 250mg |
£625.00 | 2024-08-03 | |
| Chemenu | CM279158-1g |
(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride |
1383788-35-9 | 95% | 1g |
$694 | 2023-02-18 | |
| Enamine | EN300-12356-0.05g |
(1,3,4-oxadiazol-2-yl)methanamine hydrochloride |
1383788-35-9 | 95% | 0.05g |
$238.0 | 2023-05-20 | |
| Enamine | EN300-12356-0.1g |
(1,3,4-oxadiazol-2-yl)methanamine hydrochloride |
1383788-35-9 | 95% | 0.1g |
$355.0 | 2023-05-20 | |
| Enamine | EN300-12356-0.25g |
(1,3,4-oxadiazol-2-yl)methanamine hydrochloride |
1383788-35-9 | 95% | 0.25g |
$509.0 | 2023-05-20 | |
| Enamine | EN300-12356-0.5g |
(1,3,4-oxadiazol-2-yl)methanamine hydrochloride |
1383788-35-9 | 95% | 0.5g |
$803.0 | 2023-05-20 | |
| Enamine | EN300-12356-1.0g |
(1,3,4-oxadiazol-2-yl)methanamine hydrochloride |
1383788-35-9 | 95% | 1g |
$1029.0 | 2023-05-20 |
(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride
(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride (CAS No. 1383788-35-9): A Comprehensive Overview
(1,3,4-Oxadiazol-2-yl)methanamine hydrochloride (CAS No. 1383788-35-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxadiazole ring and amine functionality, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.
The chemical structure of (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride consists of an oxadiazole ring attached to a methylene group, which is further substituted with an amine group. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for both in vitro and in vivo studies. The oxadiazole moiety is known for its ability to form stable complexes with metal ions and its potential to interact with biological targets such as enzymes and receptors.
Recent research has highlighted the potential of (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride in the development of novel drugs for various diseases. One notable area of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride has also demonstrated potential as an antiviral agent. Research conducted on viral infections has indicated that this compound can interfere with viral replication processes, particularly in the context of RNA viruses such as influenza and hepatitis C. The mechanism of action involves the inhibition of viral proteases and other key enzymes essential for viral replication.
The pharmacokinetic properties of (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride have been extensively studied to understand its behavior in biological systems. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for drug development. Its ability to cross the blood-brain barrier has also been investigated, suggesting potential applications in central nervous system (CNS) disorders.
Clinical trials are currently underway to evaluate the safety and efficacy of (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride in various therapeutic settings. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for further clinical evaluation.
The synthetic route for producing (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride has been optimized to ensure high yields and purity. Common methods involve the condensation of appropriate precursors followed by salt formation with hydrochloric acid. The robustness of these synthetic protocols ensures that large-scale production can be achieved efficiently.
In conclusion, (1,3,4-Oxadiazol-2-yl)methanamine hydrochloride (CAS No. 1383788-35-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.
1383788-35-9 ((1,3,4-Oxadiazol-2-yl)methanamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)